[{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-oxo-2-(pyridin-3-ylmethylamino)ethyl]anilino)acetic acid
• InChI: InChI=1S/C16H17N3O3/c20-15(18-10-13-5-4-8-17-9-13)11-19(12-16(21)22)14-6-2-1-3-7-14/h1-9H,10-12H2,(H,18,20)(H,21,22)
• InChI Key: SRJLABDPSAIGLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC(=O)NCC2=CN=CC=C2)CC(=O)O
• Molecular Formula: C16H17N3O3
• DSSTOX Substance ID: DTXSID801178337
• Molecular Weight: 299.32 g/mol
• CAS No.: 1142204-85-0

Description

[{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid is a complex organic compound. It contains a pyridine ring, which is a six-membered heterocyclic ring with one nitrogen atom. The compound also contains an acetic acid moiety.

Synthesis Analysis

The synthesis of pyridine compounds has been extensively studied. Pyridine was first synthesized by Ramsay in 1877 through the reaction of acetylene with hydrogen cyanide in a red-hot iron tube furnace. Later, Arthur Hantzsch synthesized pyridine compounds through a multicomponent reaction, starting from a β-ketoester, an aldehyde, and ammonia.

Molecular Structure Analysis

The molecular structure of This compound is complex, with several functional groups. It includes a pyridine ring, an acetic acid moiety, and an amino group.

Chemical Reactions Analysis

Pyridine compounds, including This compound, can undergo various chemical reactions. For example, El-Sayed et al. reported that tetrazolo[1,5-a]pyridine derivative and thienopyridine, synthesized from 6-ethoxy-2-oxo-4-phenyl-1,2-dihydropyridine-3,5-dicarbonitrile, have good antimicrobial activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of This compound include a molecular weight of 151.12 g/mol, a topological polar surface area of 67.3 Ų, and a complexity of 179.

Scientific Research Applications

DFT and Quantum Chemical Investigation

The molecular properties of various compounds, including 1-{2-[(2-hydroxyethyl)thio]ethyl}pyrrolidin-2-one (HTEP) and other related compounds, were explored through DFT and quantum-chemical calculations. The study examined thermodynamics parameters, electronic properties like HOMO and LUMO energy, and molecular densities. Although not directly about [{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid, this research provides a framework for understanding similar molecular structures and their quantum-chemical behaviors (Bouklah et al., 2012).

Organic Synthesis and Reactivity Studies

Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals

A study investigated the condensation reactions of 3-Oxo-2-arylhydrazonopropanals with various active methylene reagents, leading to the formation of different compounds. This research might offer insights into the reactivity and potential applications of similar oxo compounds (Al-Mousawi & El-Apasery, 2012).

Cyclization of Ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates

This study delves into the cyclization reactions of ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates with 3-amino-5-hydroxypyrazole. The results show the formation of various compounds, highlighting the complex chemical behaviors of oxo-ethyl and related compounds (Goryaeva et al., 2013).

Biomimetic Studies

Tetranuclear Mn-complexes as Models for Photosystem II

Research focused on the synthesis and characterization of tetranuclear manganese(II) complexes, which serve as biomimetic models for the oxygen evolving complex in Photosystem II. The study's insights into the electrochemical reactions and oxygen evolution could be relevant for understanding the activities of complex molecular structures like this compound (Berggren et al., 2009).

Crystallographic and Structural Studies

Crystal Structure of Fluroxypyr

The crystal structure of fluroxypyr, a pyridine herbicide, was studied, revealing its interaction through hydrogen bonds and weak π–π interactions, forming a three-dimensional network. This study could provide a comparison for the structural analysis of similar pyridine-based compounds (Park et al., 2016).

X-ray Crystallographic Study of Organogermanium Compounds

This research presents the X-ray crystallographic structures of organogermanium compounds, specifically focusing on the pentacoordinated structure. The findings could offer structural insights relevant to the geometric configuration of similar complex molecules (Takeuchi et al., 2003).

Antibacterial and Antifungal Activity Studies

Synthesis and Evaluation of Antibacterial Activity of 1, 4-Benzoxazine Analogues

This study involved the synthesis of benzoxazine analogues and evaluating their antibacterial activity against various strains. The compounds with good activity against specific strains could guide the understanding of the antibacterial properties of related molecular structures (Kadian et al., 2012).

Synthesis of 1, 4 Benzothiazine Derivatives for Antimicrobial Activity

A study synthesized benzothiazine derivatives and assessed their antimicrobial activity. This research might provide insights into the antimicrobial potential of other complex compounds with similar structures (Kalekar et al., 2011).

Future Directions

The future directions for the study and application of [{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid and similar compounds could include further exploration of their therapeutic properties, such as antimicrobial, antiviral, antitumor, analgesic, anticonvulsant, anti-inflammatory, antioxidant, anti-Alzheimer’s, anti-ulcer, or antidiabetic properties. Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.